Cas no 2137800-50-9 (3-(cyclopropylmethyl)-4-nitro-1H-pyrazole)
2137800-50-9 structure
Product Name:3-(cyclopropylmethyl)-4-nitro-1H-pyrazole
CAS No:2137800-50-9
MF:C7H9N3O2
MW:167.165261030197
CID:5769329
PubChem ID:67449759
Update Time:2023-12-26
3-(cyclopropylmethyl)-4-nitro-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- EN300-1132171
- SCHEMBL2551773
- 2137800-50-9
- 3-(cyclopropylmethyl)-4-nitro-1H-pyrazole
-
- Inchi: 1S/C7H9N3O2/c11-10(12)7-4-8-9-6(7)3-5-1-2-5/h4-5H,1-3H2,(H,8,9)
- InChI Key: WPZJTLGFIYDCRO-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=NNC=1CC1CC1)=O
Computed Properties
- Exact Mass: 167.069476538g/mol
- Monoisotopic Mass: 167.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 74.5Ų
3-(cyclopropylmethyl)-4-nitro-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1132171-1.0g |
3-(cyclopropylmethyl)-4-nitro-1H-pyrazole |
2137800-50-9 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1132171-0.05g |
3-(cyclopropylmethyl)-4-nitro-1H-pyrazole |
2137800-50-9 | 95% | 0.05g |
$1440.0 | 2023-10-26 | |
| Enamine | EN300-1132171-0.1g |
3-(cyclopropylmethyl)-4-nitro-1H-pyrazole |
2137800-50-9 | 95% | 0.1g |
$1508.0 | 2023-10-26 | |
| Enamine | EN300-1132171-0.25g |
3-(cyclopropylmethyl)-4-nitro-1H-pyrazole |
2137800-50-9 | 95% | 0.25g |
$1577.0 | 2023-10-26 | |
| Enamine | EN300-1132171-0.5g |
3-(cyclopropylmethyl)-4-nitro-1H-pyrazole |
2137800-50-9 | 95% | 0.5g |
$1646.0 | 2023-10-26 | |
| Enamine | EN300-1132171-1g |
3-(cyclopropylmethyl)-4-nitro-1H-pyrazole |
2137800-50-9 | 95% | 1g |
$1714.0 | 2023-10-26 | |
| Enamine | EN300-1132171-2.5g |
3-(cyclopropylmethyl)-4-nitro-1H-pyrazole |
2137800-50-9 | 95% | 2.5g |
$3362.0 | 2023-10-26 | |
| Enamine | EN300-1132171-5g |
3-(cyclopropylmethyl)-4-nitro-1H-pyrazole |
2137800-50-9 | 95% | 5g |
$4972.0 | 2023-10-26 | |
| Enamine | EN300-1132171-10g |
3-(cyclopropylmethyl)-4-nitro-1H-pyrazole |
2137800-50-9 | 95% | 10g |
$7373.0 | 2023-10-26 |
3-(cyclopropylmethyl)-4-nitro-1H-pyrazole Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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